Cas no 2228093-77-2 (methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate
• CAS No: 2228093-77-2
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• CID: 5979044
• PubChem ID: 165686399
• Update Time: 2025-07-18

methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate
• 2228093-77-2
• methyl 3-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)-2-hydroxypropanoate
• EN300-1898969

• Inchi： 1S/C13H23NO6/c1-12(2,3)20-11(17)14-13(5-6-19-8-13)7-9(15)10(16)18-4/h9,15H,5-8H2,1-4H3,(H,14,17)
• InChI Key： YOWMZTXAZBSTEB-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(CC(C(=O)OC)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.15253745g/mol
• Monoisotopic Mass: 289.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 94.1Ų

Additional information on methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate

Methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate (CAS No. 2228093-77-2): A Comprehensive Overview

Methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate, identified by its CAS number 2228093-77-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways. The structural features of this molecule, including its tert-butoxy and hydroxy functional groups, contribute to its versatility and potential applications in synthetic chemistry and medicinal chemistry.

The synthesis of Methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate involves a series of well-defined chemical transformations that highlight the importance of protecting groups and selective reactions. The presence of the (tert-butoxy)carbonylamino moiety suggests that this compound may serve as a precursor in the synthesis of more complex molecules, such as peptidomimetics or protease inhibitors. The oxolan ring, a five-membered heterocycle containing an oxygen atom, is a common structural motif in biologically active compounds, often contributing to their binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of synthetic methodologies that allow for the efficient preparation of oxygen-containing heterocycles. The compound Methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate exemplifies the utility of such methodologies in constructing complex molecular architectures. The use of protecting groups, such as the tert-butoxycarbonyl (Boc) group, is crucial in ensuring regioselectivity and protecting sensitive functionalities during multi-step syntheses. This approach has been widely adopted in the pharmaceutical industry due to its reliability and reproducibility.

The applications of Methyl 3-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-2-hydroxypropanoate extend beyond its role as a synthetic intermediate. The compound has shown potential in various biological assays, where its structural features may interact with target proteins or enzymes. For instance, the hydroxy group and the oxygen atom within the oxolan ring could participate in hydrogen bonding interactions, which are critical for enzyme-substrate binding. Such interactions are often exploited in the design of small-molecule inhibitors that modulate biological activity.

Recent studies have demonstrated the importance of oxolan derivatives in drug discovery efforts. These compounds have been explored for their ability to modulate enzyme activity, particularly in cases where precise control over molecular interactions is required. The structural flexibility offered by the oxolan ring allows for fine-tuning of physicochemical properties, such as solubility and lipophilicity, which are essential factors in drug design. The incorporation of additional functional groups, such as the (tert-butoxy)carbonylamino moiety, further enhances the synthetic utility of these molecules.

The role of protecting groups like Boc in modern synthetic chemistry cannot be overstated. They provide a means to isolate reactive intermediates without interference from other functional groups present in the molecule. This is particularly important when dealing with compounds like Methyl 3-(3-{(tert-butoxy)carbonylamino}oxlan-3-yl)-2-hydroxypropanoate, where multiple reactive sites need to be selectively modified. The Boc group not only protects the amino group but also influences the overall reactivity and stability of the molecule during subsequent chemical transformations.

In conclusion, Methyl 3-(3-{(tert-butoxy)carbonylamino}oxlan-3-yl)-2-hydroxypropanoate represents a valuable building block in pharmaceutical research and development. Its unique structural features and synthetic versatility make it a promising candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the design and optimization of novel therapeutic agents.